Cas no 99556-74-8 (3-Methoxy-4-2-(1-pyrrolidinyl)ethoxybenzaldehyde Hydrochloride)

• Product Name: 3-Methoxy-4-2-(1-pyrrolidinyl)ethoxybenzaldehyde Hydrochloride
• CAS No: 99556-74-8
• MF: C₁₆H₂₁NO₇
• MW: 339.340445280075
• CID: 1073192
• PubChem ID: 2951469
• Update Time: 2025-05-25

3-Methoxy-4-2-(1-pyrrolidinyl)ethoxybenzaldehyde Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(2-(pyrrolidin-1-yl)ethoxy)benzaldehyde oxalate
• 3-METHOXY-4-[2-(1-PYRROLIDINYL)ETHOXY]BENZALDEHYDE OXALATE
• 3-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]benzaldehyde oxalate(SALTDATA: HCl)
• 3-Methoxy-4-[2-(4-methyl-piperazin-1-yl)-ethoxy]-benzaldehyde
• SR-01000272906-1
• 3-Methoxy-4-(2-(pyrrolidin-1-yl)ethoxy)benzaldehydeoxalate
• 99556-74-8
• SR-01000272906
• 3-Methoxy-4-2-(1-pyrrolidinyl)ethoxybenzaldehyde Hydrochloride

• MDL： MFCD05987481
• Inchi： 1S/C14H19NO3.C2H2O4/c1-17-14-10-12(11-16)4-5-13(14)18-9-8-15-6-2-3-7-15;3-1(4)2(5)6/h4-5,10-11H,2-3,6-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： IJGDBCHYCLVOIM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCN1CCCC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 339.13200
• Monoisotopic Mass: 339.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.125
• Boiling Point: 397.8°C at 760 mmHg
• Flash Point: 194.4°C
• Refractive Index: 1.554
• PSA: 113.37000
• LogP: 1.07580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Methoxy-4-2-(1-pyrrolidinyl)ethoxybenzaldehyde Hydrochloride

3-Methoxy-4-(2-(1-pyrrolidinyl)ethoxy)benzaldehyde Hydrochloride: A Comprehensive Overview

3-Methoxy-4-(2-(1-pyrrolidinyl)ethoxy)benzaldehyde Hydrochloride (CAS No. 99556-74-8) is a complex organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, often referred to as 3-methoxy-4-(2-pyrrolidinoethoxy)benzaldehyde hydrochloride, is characterized by its unique chemical structure, which combines a benzaldehyde moiety with a methoxy group and a pyrrolidine-containing ether substituent. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable intermediate in various synthetic processes.

The molecular structure of 3-methoxy-4-(2-pyrrolidinoethoxy)benzaldehyde hydrochloride is notable for its functional groups, including the aldehyde group (-CHO), the methoxy group (-OCH₃), and the ether linkage (-OCH₂CH₂N(C₃H₆)). These functional groups contribute to its reactivity and versatility in chemical reactions. The presence of the pyrrolidine ring introduces additional electronic effects, which can influence the compound's behavior in different chemical environments. Recent studies have highlighted the importance of such heterocyclic structures in modulating the pharmacokinetic properties of bioactive molecules.

From a synthetic perspective, 3-methoxy-4-(2-pyrrolidinoethoxy)benzaldehyde hydrochloride is typically prepared through multi-step reactions involving nucleophilic substitution, etherification, and oxidation processes. The synthesis begins with the preparation of the corresponding benzaldehyde derivative, followed by the introduction of the methoxy and ether groups through appropriate reagents. The formation of the hydrochloride salt is often achieved by protonation of the pyrrolidine nitrogen under acidic conditions, ensuring optimal solubility for subsequent applications.

The compound has garnered significant attention in recent years due to its potential applications in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive compounds with anti-inflammatory, antitumor, and neuroprotective properties. For instance, studies published in 2023 have demonstrated that derivatives of 3-methoxy-4-(2-pyrrolidinoethoxy)benzaldehyde hydrochloride exhibit promising activity against inflammatory cytokines, suggesting their potential utility in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 3-methoxy-4-(2-pyrrolidinoethoxy)benzaldehyde hydrochloride has also been investigated for its role in agrochemicals. Its ability to act as a precursor for fungicides and insecticides has been explored in recent agricultural research. The compound's structural features allow for efficient modification to enhance bioavailability and target specificity, making it a valuable asset in crop protection.

From an environmental standpoint, understanding the degradation pathways of 3-methoxy-4-(2-pyrrolidinoethoxy)benzaldehyde hydrochloride is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and chromatography to elucidate its biodegradation mechanisms under various environmental conditions. These findings underscore the importance of sustainable practices in chemical manufacturing to minimize ecological footprint.

Furthermore, advancements in computational chemistry have enabled researchers to predict the physicochemical properties of 3-methoxy-4-(2-pyrrolidinoethoxy)benzaldehyde hydrochloride with greater accuracy. Quantum mechanical calculations have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. Such computational tools are increasingly being integrated into drug design pipelines to accelerate discovery processes.

In conclusion, 3-Methoxy-4-(2-(1-pyrrolidinyl)ethoxy)benzaldehyde Hydrochloride (CAS No. 99556-74-8) stands as a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in synthetic chemistry, while its potential bioactive properties continue to drive innovative research directions. As scientific advancements unfold, this compound is poised to play an even more significant role in addressing challenges in healthcare and agriculture.